![molecular formula C8H14O3 B6252219 1-(2-methoxypropan-2-yl)cyclopropane-1-carboxylic acid CAS No. 1447944-32-2](/img/no-structure.png)
1-(2-methoxypropan-2-yl)cyclopropane-1-carboxylic acid
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Overview
Description
“1-(2-methoxypropan-2-yl)cyclopropane-1-carboxylic acid” is a chemical compound with the molecular formula C8H14O3 and a molecular weight of 158.2 . It is also known by its synonyms “1-(2-methoxypropan-2-yl)cyclopropanecarboxylic acid” and "this compound" .
Synthesis Analysis
The synthesis of cyclopropane derivatives like “this compound” often involves cross-coupling reactions . For example, cobalt-catalyzed cross-coupling between alkyl iodides and cyclopropyl Grignard reagents can introduce strained rings . Suzuki-Miyaura coupling reactions of potassium cyclopropyltrifluoroborates with aryl chlorides can also yield substituted aryl cyclopropanes .Molecular Structure Analysis
The InChI code for “this compound” is1S/C8H14O3/c1-11-6(9)5-8(2-3-8)7(10)4/h2-5H2,1H3,(H,10,4)
. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D structure for further analysis. Chemical Reactions Analysis
Cyclopropane derivatives can undergo various chemical reactions. For instance, they can participate in palladium-catalyzed cross-coupling reactions with aryl bromides or triflates . They can also be involved in nickel-catalyzed cross-electrophile coupling reactions .Physical And Chemical Properties Analysis
“this compound” is a powder that should be stored at room temperature .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-methoxypropan-2-yl)cyclopropane-1-carboxylic acid involves the reaction of cyclopropane-1-carboxylic acid with 2-methoxypropan-2-ol in the presence of a strong acid catalyst to form the desired product.", "Starting Materials": [ "Cyclopropane-1-carboxylic acid", "2-methoxypropan-2-ol", "Strong acid catalyst (e.g. sulfuric acid)" ], "Reaction": [ "Add 2-methoxypropan-2-ol to a round-bottom flask", "Add a few drops of strong acid catalyst to the flask", "Heat the mixture under reflux for several hours", "Cool the mixture and extract the product with a suitable solvent (e.g. diethyl ether)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the solution under reduced pressure to obtain the desired product" ] } | |
CAS RN |
1447944-32-2 |
Molecular Formula |
C8H14O3 |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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